Cas no 1803863-90-2 (2-Chlorobenzo[d]oxazole-6-carboxamide)

• Product Name: 2-Chlorobenzo[d]oxazole-6-carboxamide
• CAS No: 1803863-90-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4820120
• PubChem ID: 100786569
• Update Time: 2025-10-30

2-Chlorobenzo[d]oxazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]oxazole-6-carboxamide

• Inchi： 1S/C8H5ClN2O2/c9-8-11-5-2-1-4(7(10)12)3-6(5)13-8/h1-3H,(H2,10,12)
• InChI Key： TXFQQGJHMNCTSG-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(C(N)=O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1

Additional information on 2-Chlorobenzo[d]oxazole-6-carboxamide

2-Chlorobenzo[d]oxazole-6-carboxamide: A Comprehensive Overview

The compound 2-Chlorobenzo[d]oxazole-6-carboxamide (CAS No. 1803863-90-2) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and biological activities. The benzo[d]oxazole core structure is a fused bicyclic system consisting of a benzene ring and an oxazole ring, which contributes to the molecule's stability and reactivity. The presence of the chlorine substituent at position 2 and the carboxamide group at position 6 further enhances its functional versatility.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly due to their ability to modulate enzyme activity and target specific cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2-Chlorobenzo[d]oxazole-6-carboxamide exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The chlorine atom in the molecule plays a crucial role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 2-Chlorobenzo[d]oxazole-6-carboxamide involves a multi-step process that typically starts with the preparation of the benzo[d]oxazole skeleton. This is followed by chlorination at position 2 and subsequent amidation at position 6. The reaction conditions, including temperature, solvent, and catalysts, are critical in ensuring high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, confirming its structural integrity and purity.

In terms of physical properties, 2-Chlorobenzo[d]oxazole-6-carboxamide is a crystalline solid with a melting point of approximately 185°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The molecule's UV-Vis spectrum reveals strong absorption bands in the visible region, indicating its potential application in optoelectronic materials.

Biological evaluations have shown that 2-Chlorobenzo[d]oxazole-6-carboxamide demonstrates selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy drugs. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Preclinical studies suggest that the compound may also exhibit anti-inflammatory and antioxidant activities, broadening its therapeutic potential.

The development of novel oxazole derivatives like 2-Chlorobenzo[d]oxazole-6-carboxamide is driven by the need for more effective and targeted therapies in modern medicine. As research continues to uncover new biological targets and mechanisms, this compound stands out as a valuable tool for advancing drug discovery efforts. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation pharmaceuticals.